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CAS No.: 7218-49-7
Cat. No.: B1364126
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of 4-Phenylbut-3-ynoic acid (CAS
7218-49-7), a specific arylalkynoic acid. The document is structured to deliver core chemical
information, discuss its synthetic considerations, and explore its potential, yet currently under-
documented, role in scientific research. A key objective of this guide is to clearly differentiate
this compound from its more extensively studied structural analogs, namely 4-phenyl-3-
butenoic acid and 4-phenylbutyric acid, to prevent misattribution of biological activities. This
guide is intended for a technical audience in the fields of chemical synthesis and drug
discovery, providing foundational knowledge for future research endeavors.

Core Compound Identification and Physicochemical
Properties
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4-Phenylbut-3-ynoic acid is a carboxylic acid characterized by a phenyl group attached to a
butynoic acid backbone via a terminal triple bond. This triple bond is a key structural feature,

imparting rigidity and distinct electronic properties compared to its saturated and unsaturated
counterparts.

Below is the chemical structure of 4-Phenylbut-3-ynoic acid:
Caption: Chemical structure of 4-Phenylbut-3-ynoic acid.

The core physicochemical properties of 4-Phenylbut-3-ynoic acid are summarized in the table
below for easy reference.

Property Value Source(s)
Molecular Formula C10HsO2 [1]
Molecular Weight 160.17 g/mol [2]
Monoisotopic Mass 160.05243 Da [1]
CAS Number 7218-49-7 [2]
Physical Form Powder [2]
Melting Point 70-73 °C [2]
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Synthetic Considerations

A standardized, peer-reviewed protocol for the synthesis of 4-Phenylbut-3-ynoic acid is not
readily available in the current body of literature. However, based on established principles of
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organic synthesis, a plausible pathway can be proposed. A common strategy for the synthesis
of such alkynoic acids involves the carboxylation of a suitable terminal alkyne precursor.

A potential synthetic route could commence with phenylacetylene, a commercially available
starting material. This would likely involve a two-step process: first, the alkylation of the
phenylacetylene anion to introduce the ethyl spacer, followed by the carboxylation of the newly
formed terminal alkyne.

The proposed workflow is illustrated in the diagram below:

Hydrolysis (e.g., NaOH, H20) }—D{ 4-Phenylbut-3-ynoic acid

1. Deprotonation (e.g., n-BuLi) g .,
Rlehvaceviere 2. Alkylation with an ethyl halide (e.g., Ethyl bromoacetate) (B A S EED

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 4-Phenylbut-3-ynoic acid.
Causality Behind Experimental Choices:

o Deprotonation: The use of a strong base like n-butyllithium (n-BuLi) is essential to
guantitatively remove the acidic acetylenic proton from phenylacetylene, generating a potent
nucleophile.

o Alkylation: The subsequent reaction with an electrophile such as ethyl bromoacetate would
introduce the two-carbon ester-containing chain. Using the ester form protects the carboxylic
acid functionality during this step.

» Hydrolysis: The final step involves the hydrolysis of the ester to the desired carboxylic acid.
This is typically achieved under basic conditions (e.g., with sodium hydroxide) followed by an
acidic workup to protonate the carboxylate salt.

It is crucial to note that this represents a theoretical pathway. The actual experimental
conditions, such as solvent, temperature, and reaction times, would require optimization to
achieve a satisfactory yield and purity of the final product.
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Applications and Biological Activity: A Field of
Opportunity

As of the date of this guide, there is a notable scarcity of published research specifically
detailing the biological activities or pharmacological applications of 4-Phenylbut-3-ynoic acid.
The compound is commercially available from suppliers of research chemicals, indicating its
use is likely confined to exploratory studies at this time.[2]

It is imperative to distinguish 4-Phenylbut-3-ynoic acid from its structurally related analogs,
which have been the subject of more extensive investigation:

e 4-Phenyl-3-butenoic Acid (PBA): This compound, featuring a double bond instead of a triple
bond, has been studied for its anti-inflammatory properties and its ability to inhibit the growth
of certain cancer cells.[3]

e 4-Phenylbutyric Acid (4-PBA): The saturated analog is known to act as a chemical
chaperone and a histone deacetylase (HDAC) inhibitor.[4] It has been investigated for its
therapeutic potential in a range of conditions, including urea cycle disorders and certain
neurodegenerative diseases.[5][6]

The presence of the rigid, linear alkyne moiety in 4-Phenylbut-3-ynoic acid suggests that its
molecular interactions and metabolic fate would differ significantly from its "enoic" and "butyric"
counterparts. The triple bond could serve as a unique pharmacophore, potentially interacting
with different biological targets. However, without specific experimental data, any discussion of
its potential bioactivity remains speculative.

Future research into 4-Phenylbut-3-ynoic acid could explore its potential as:
e Anovel building block in medicinal chemistry for the synthesis of more complex molecules.

» An inhibitor of enzymes where the alkyne functionality can act as a warhead for covalent
modification or as a rigid linker to probe active sites.

e A compound with unique material science properties owing to its conjugated system.

Professionals in drug development should view 4-Phenylbut-3-ynoic acid as a largely
unexplored chemical entity. Its structural similarity to biologically active compounds suggests
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that it may possess interesting properties, but this requires empirical validation.

Conclusion

4-Phenylbut-3-ynoic acid is a well-defined chemical compound with known physical
properties. While a plausible synthetic route can be proposed based on fundamental organic
chemistry principles, a standardized protocol is not readily available in the public domain. The
most significant gap in our current understanding of this molecule is the lack of data regarding
its biological activity and potential applications. It stands as an open area for research and
discovery, with the potential to contribute to the development of new therapeutics or chemical
probes. It is crucial for researchers to rely on empirical data for this specific compound and to
avoid extrapolating the known biological effects of its more studied analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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